Cas no 1314904-17-0 ()

• CAS No: 1314904-17-0
• MF: C₄H₈N₂OS
• MW: 132.184119224548
• CID: 6646753
• PubChem ID: 55284520
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C4H8N2OS/c1-2-3-6(8)4(5)7/h2,8H,1,3H2,(H2,5,7)
• InChI Key： BQKAACXRCOSNPS-UHFFFAOYSA-N
• SMILES： SN(C(N)=O)CC=C

Computed Properties

• Exact Mass: 132.03573406g/mol
• Monoisotopic Mass: 132.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds